Cas no 52313-59-4 (2-chloro-6-methyl-pyridine 1-oxide)

• Product Name: 2-chloro-6-methyl-pyridine 1-oxide
• CAS No: 52313-59-4
• MF: C₆H₆ClNO
• MW: 143.570940494537
• MDL: MFCD09033258
• CID: 936719
• PubChem ID: 4579772
• Update Time: 2025-06-07

2-chloro-6-methyl-pyridine 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-methyl-pyridine 1-oxide
• 2-chloro-6-methyl-1-oxidopyridin-1-ium
• 2-Chloro-6-methylpyridine 1-oxide
• DTXSID90404477
• 2-CHLORO-6-METHYL-PYRIDINE1-OXIDE
• 2-chloro-6-methylpyridine N-oxide
• A871020
• AKOS006330391
• JNSSVMGPTZYYIW-UHFFFAOYSA-N
• 2-chloro-6-methyl-pyridine-1-oxide
• 6-chloro-2-methylpyridine-N-oxide
• 2-CHLORO-6-METHYLPYRIDIN-1-IUM-1-OLATE
• AM87029
• 6-chloro-2-picoline 1-oxide
• 52313-59-4
• SCHEMBL898960

• MDL： MFCD09033258
• Inchi： 1S/C6H6ClNO/c1-5-3-2-4-6(7)8(5)9/h2-4H,1H3
• InChI Key： JNSSVMGPTZYYIW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=[N+]1[O-]

Computed Properties

• Exact Mass: 143.0137915g/mol
• Monoisotopic Mass: 143.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 25.5Ų

Additional information on 2-chloro-6-methyl-pyridine 1-oxide

2-Chloro-6-methyl-pyridine 1-oxide (CAS No. 52313-59-4): An Overview of Its Synthesis, Properties, and Applications

2-Chloro-6-methyl-pyridine 1-oxide (CAS No. 52313-59-4) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique chemical structure, which includes a chloro-substituted pyridine ring with a methyl group and an oxide functionality. These features contribute to its diverse range of applications in both academic research and industrial processes.

The synthesis of 2-chloro-6-methyl-pyridine 1-oxide can be achieved through several well-documented methods. One common approach involves the oxidation of 2-chloro-6-methylpyridine using an oxidizing agent such as hydrogen peroxide or meta-chloroperoxybenzoic acid (mCPBA). This reaction typically proceeds under mild conditions and yields the desired product with high purity and yield. The choice of oxidizing agent can significantly influence the reaction efficiency and selectivity, making it crucial to optimize the reaction conditions for specific applications.

In terms of its physical and chemical properties, 2-chloro-6-methyl-pyridine 1-oxide is a white crystalline solid with a melting point of approximately 78°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound exhibits strong UV absorption and can be detected using UV spectroscopy, making it useful for analytical purposes.

The reactivity of 2-chloro-6-methyl-pyridine 1-oxide is influenced by its functional groups. The chloro-substituent can participate in nucleophilic substitution reactions, while the oxide functionality can undergo reduction to form the corresponding pyridine derivative. These properties make it a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

In the realm of medicinal chemistry, 2-chloro-6-methyl-pyridine 1-oxide has been explored as a building block for the development of novel therapeutic agents. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 2-chloro-6-methyl-pyridine 1-oxide demonstrated potent inhibitory effects against specific cancer cell lines, highlighting its potential as a lead compound for drug discovery.

Beyond its applications in medicinal chemistry, 2-chloro-6-methyl-pyridine 1-oxide has also found use in materials science. Its ability to form stable complexes with metal ions makes it an attractive candidate for the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. A recent study published in the Journal of Materials Chemistry A demonstrated that MOFs derived from 2-chloro-6-methyl-pyridine 1-oxide exhibited excellent gas adsorption properties, making them suitable for environmental remediation applications.

The environmental impact of 2-chloro-6-methyl-pyridine 1-oxide is another area of active research. While the compound itself is not classified as hazardous under current regulations, its production and use must be conducted with appropriate safety measures to minimize environmental exposure. Studies have shown that proper waste management and disposal practices can effectively mitigate any potential risks associated with its use.

In conclusion, 2-chloro-6-methyl-pyridine 1-oxide (CAS No. 52313-59-4) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and reactivity make it a valuable intermediate for the development of novel compounds and materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific disciplines.